deoxycorticosterone sulfate
deoxycorticosterone sulfate
Brand Name:
Vulcanchem
CAS No.:
1420-82-2
VCID:
VC0072043
InChI:
InChI=1S/C21H30O6S/c1-20-9-7-14(22)11-13(20)3-4-15-16-5-6-18(19(23)12-27-28(24,25)26)21(16,2)10-8-17(15)20/h11,15-18H,3-10,12H2,1-2H3,(H,24,25,26)/t15-,16-,17-,18+,20-,21-/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)COS(=O)(=O)O)CCC4=CC(=O)CCC34C
Molecular Formula:
C21H30O6S
Molecular Weight:
410.5 g/mol
deoxycorticosterone sulfate
CAS No.: 1420-82-2
Main Products
VCID: VC0072043
Molecular Formula: C21H30O6S
Molecular Weight: 410.5 g/mol
CAS No. | 1420-82-2 |
---|---|
Product Name | deoxycorticosterone sulfate |
Molecular Formula | C21H30O6S |
Molecular Weight | 410.5 g/mol |
IUPAC Name | [2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen sulfate |
Standard InChI | InChI=1S/C21H30O6S/c1-20-9-7-14(22)11-13(20)3-4-15-16-5-6-18(19(23)12-27-28(24,25)26)21(16,2)10-8-17(15)20/h11,15-18H,3-10,12H2,1-2H3,(H,24,25,26)/t15-,16-,17-,18+,20-,21-/m0/s1 |
Standard InChIKey | PFWWYTIRUGAMOH-YFWFAHHUSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)COS(=O)(=O)O)CCC4=CC(=O)CC[C@]34C |
SMILES | CC12CCC3C(C1CCC2C(=O)COS(=O)(=O)O)CCC4=CC(=O)CCC34C |
Canonical SMILES | CC12CCC3C(C1CCC2C(=O)COS(=O)(=O)O)CCC4=CC(=O)CCC34C |
Synonyms | deoxycorticosterone sulfate |
PubChem Compound | 159618 |
Last Modified | Dec 23 2021 |
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